![molecular formula C10H15ClN2O2 B2944463 2-Tert-butyl-5-nitroaniline;hydrochloride CAS No. 2375267-75-5](/img/structure/B2944463.png)
2-Tert-butyl-5-nitroaniline;hydrochloride
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Overview
Description
2-Tert-butyl-5-nitroaniline;hydrochloride is a chemical compound with the CAS Number: 103392-84-3 . It has a molecular weight of 194.23 . The compound is typically in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 2-tert-butyl-5-nitroaniline . The InChI code for this compound is 1S/C10H14N2O2/c1-10(2,3)8-5-4-7(12(13)14)6-9(8)11/h4-6H,11H2,1-3H3 .Physical And Chemical Properties Analysis
The compound has a melting point of 71-72 degrees Celsius . It is typically stored at room temperature .Scientific Research Applications
Electronic Structure Analysis in Transition-Metal Complexes
- 2-Tert-butyl-5-nitroaniline hydrochloride plays a role in the study of electronic structures in transition-metal complexes. It has been used in the formation of compounds such as bis(o-iminobenzosemiquinonato)metal complexes (Cu, Ni, Pd), where it acts as a ligand. These studies help in understanding the physical oxidation states in complexes containing radical ligands, which is vital for applications in materials science and catalysis (Chaudhuri et al., 2001).
Influence on Nitroxides' Redox Properties
- The compound is relevant in the synthesis and study of nitroxides, which are used as molecular probes in various scientific fields. For instance, the redox properties of nitroxides, which are crucial for their stability and effectiveness as probes, are influenced by electronic and steric effects of substituents like 2-tert-butyl-5-nitroaniline (Zhurko et al., 2020).
Role in Organic Magnetic Materials
- 2-Tert-butyl-5-nitroaniline hydrochloride contributes to the development of benzimidazole-based organic magnetic materials. These materials are significant in advancing the field of molecular electronics and spintronics (Ferrer et al., 2001).
Chemoselective Nitration Processes
- The chemical plays a role in chemoselective nitration processes, where it is used to preferentially create mononitro derivatives of phenolic substrates. This application is vital in the synthesis of complex organic compounds, particularly in pharmaceutical and dye industries (Koley et al., 2009).
Study of Antiferromagnetic Exchange Interaction
- In the field of molecular magnetism, 2-tert-butyl-5-nitroaniline hydrochloride is instrumental in studying the antiferromagnetic exchange interaction in certain molecular structures. This research is crucial for the development of new magnetic materials and for understanding fundamental magnetic interactions at the molecular level (Fujita et al., 1996).
Catalysis and Redox Reaction Studies
- The compound is involved in studies related to catalysis and redox reactions. For example, it's used in the synthesis of metal complexes that show marked stabilization of redox states, enhancing their catalytic activity. Such research has implications for industrial catalysis and synthesis of novel materials (Arion et al., 2013).
Safety and Hazards
properties
IUPAC Name |
2-tert-butyl-5-nitroaniline;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2.ClH/c1-10(2,3)8-5-4-7(12(13)14)6-9(8)11;/h4-6H,11H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUKXJVNFBJYHGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=C(C=C(C=C1)[N+](=O)[O-])N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2375267-75-5 |
Source
|
Record name | 2-tert-butyl-5-nitroaniline hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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